Cas no 96516-32-4 ((2-Chloro-3-fluorophenyl)methanol)

(2-Chloro-3-fluorophenyl)methanol structure

96516-32-4 structure

Product Name:(2-Chloro-3-fluorophenyl)methanol

CAS No:96516-32-4

MF:C₇H₆ClFO

MW:160.573344707489

MDL:MFCD11042776

CID:1025383

PubChem ID:20242675

Update Time:2024-10-25

(2-Chloro-3-fluorophenyl)methanol Chemical and Physical Properties

Names and Identifiers

- (2-Chloro-3-fluorophenyl)methanol
- 2-CHLORO-3-FLUOROBENZYL ALCOHOL
- 2-Chloro-3-fluorobenzenemethanol (ACI)
- EN300-124848
- (2-Chloro-3-fluorophenyl)-methanol
- Benzenemethanol, 2-chloro-3-fluoro-
- AKOS006308346
- (2-Chloro-3-fluoro-phenyl)-methanol
- 96516-32-4
- CL8694
- MS-9827
- CS-0192527
- DB-302955
- DTXSID90604016
- Z1198306358
- SCHEMBL6724455
- MFCD11042776
- MDL： MFCD11042776
- Inchi： 1S/C7H6ClFO/c8-7-5(4-10)2-1-3-6(7)9/h1-3,10H,4H2
- InChI Key： KHRLIQXQMVPXSB-UHFFFAOYSA-N
- SMILES： FC1C(Cl)=C(CO)C=CC=1

Computed Properties

Exact Mass: 160.0091207g/mol
Monoisotopic Mass: 160.0091207g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 110
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Color/Form: No data avaiable
Density: 1.344±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: No data available
Boiling Point: 233.4±25.0 ºC (760 Torr),
Flash Point: 95.0±23.2 ºC,
Solubility: Slightly soluble (1.8 g/l) (25 º C),
Vapor Pressure: No data available

(2-Chloro-3-fluorophenyl)methanol Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ° C, -4 ° C is better

(2-Chloro-3-fluorophenyl)methanol Pricemore >>

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(2-Chloro-3-fluorophenyl)methanol Production Method

Production Method 1

102940-86-3

96516-32-4

Reaction Conditions

1.1 Reagents: Borane Solvents: Tetrahydrofuran ; rt; 10 h, rt → reflux; reflux → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; 0 °C

Reference

: Discovery of Highly Potent Liver X Receptor β Agonists

Kick, Ellen K.; Busch, Brett B.; Martin, Richard; Stevens, William C.; Bollu, Venkataiah; et al, ACS Medicinal Chemistry Letters, 2016, 7(12), 1207-1212

Production Method 2

102940-86-3

96516-32-4

Reaction Conditions

1.1 Reagents: Borane Solvents: Tetrahydrofuran ; 40 min, -15 °C; -15 °C → rt; 1 h, rt; rt → 50 °C; 2 h, 50 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ; 0 °C; 0 °C → rt; overnight, rt

Reference

: Quinolone Carboxylic Acids as a Novel Monoketo Acid Class of Human Immunodeficiency Virus Type 1 Integrase Inhibitors

Sato, Motohide; Kawakami, Hiroshi; Motomura, Takahisa; Aramaki, Hisateru; Matsuda, Takashi; et al, Journal of Medicinal Chemistry, 2009, 52(15), 4869-4882

Production Method 3

96516-32-4

Reaction Conditions

Reference

: Vascular endothelial nitric oxide production promoters and/or nitric oxide synthetase activators containing N-phenethylnicotinamides, their uses for treatment of peripheral artery occlusion, central nervous disorders, etc., and pharmaceutical compositions containing them

, Japan, , ,

Production Method 4

96516-32-4

Reaction Conditions

Reference

: Preparation of phenethylnicotinamide compounds as nitrogen monoxide production accelerators and/or endothelial nitric oxide synthase activators

, World Intellectual Property Organization, , ,